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Compound Focus: Propylcyclopentane

CAS No.: 2040-96-2

Cat. No.: S793528

Chemical Profile of Propylcyclopentane

The table below summarizes the key identifying information for propylcyclopentane, which is essential for

any analytical method development [1] [2].

Property Value / Identifier

CAS Registry Number 2040-96-2 [1] [2]

Molecular Formula CsHis [1] [2]

Molecular Weight 112.2126 g/mol [1] [2]

IUPAC Name Propylcyclopentane [1] [2]

Other Names n-Propylcyclopentane; 1-Cyclopentylpropane [1] [2]

A Proposed GC-MS Analysis Workflow

While a specific method for propylcyclopentane is not documented in the search results, the following
workflow, based on standard GC-MS practices, outlines the key steps you would take to develop your own

protocol [3] [4] [5].
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Suggested GC-MS Instrument Parameters
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Based on general principles for analyzing hydrocarbons, here are suggested starting points for your

instrument method. You will need to optimize these conditions for your specific instrument and requirements

[6] [4] [5].
Parameter Suggested Setting Purpose & Notes
Sample Dilute in volatile solvent (e.g., hexane, methanol) Ensives proper volatility and

Preparation

Injection

Carrier Gas

GC Column

Oven Program

Transfer Line

lonization

Mass Analyzer

Scan Mode

Split mode (split ratio 10:1 to 50:1), 250°C

Helium (constant flow, e.g., 1.0 mL/min)

Mid-polarity (e.g., 35% phenyl polysilphenylene-
siloxane) or standard non-polar (e.g., 5% phenyl

polysiloxane)

e.g., 40°C (hold 2 min), ramp 10 °C/min to 200°C

(hold 5 min)

250-280°C

Electron lonization (El), 70 eV

Quadrupole (single or tandem)

Full scan (e.g., m/z 40-300)

Key Considerations for Analysis

minimizes column damage.

Prevents column overload for
neat or concentrated samples.

Mobile phase for transporting
vaporized sample.

Mid-polarity offers better shape
selectivity for hydrocarbons.

Separates compounds by
boiling point and polarity.

Prevents analyte condensation
between GC and MS.

Standard, reproducible
fragmentation for library
matching.

Common and robust for
quantitative and screening
work.

Ideal for initial method
development and unknown
confirmation.
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e Expected Mass Spectrum: As a saturated hydrocarbon, the mass spectrum of propylcyclopentane
is expected to show a molecular ion at m/z 112 and a series of fragment ions differing by 14 mass
units (-CHz- groups), which is a classic pattern for alkanes [4]. The spectrum may show a low
abundance of the molecular ion due to fragmentation [4].

¢ Handling Volatile Compounds: Propylcyclopentane is a volatile organic liquid. To ensure analytical
accuracy, take care to minimize sample evaporation during preparation and handling, as this can lead
to significant errors in concentration measurement [7]. Using internal standards is highly
recommended for quantification.

¢ Structural Confirmation: A major strength of GC-MS is its ability to provide a second dimension of
identification beyond retention time. The mass spectrum acts as a unique fingerprint that can be
searched against commercial libraries like the NIST database to confirm the compound's identity [3]

[5].

A Path Forward for Protocol Development

Since a ready-to-use protocol is not available, I recommend the following steps to create your own:

¢ Literature and Patent Search: Conduct a deeper search in scientific literature and patent databases
using the CAS number (2040-96-2) and other chemical names.

¢ Method Optimization: Use the suggested parameters in the table above as a starting point. You will
likely need to experiment with the oven temperature ramp rate and the injection split ratio to achieve
optimal separation and peak shape for your specific sample matrix.

e Validation: Once a method is developed, validate it for your intended purpose by establishing
parameters like linearity, limit of detection (LOD), limit of quantitation (LOQ), precision, and accuracy

[6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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